2-Triethoxysilylpropanenitrile

Specification

• CAS No.: 17932-62-6
• Molecular Formula: C9H19NO3Si
• Molecular Weight: 217.34 g/mol
• IUPAC Name: 2-triethoxysilylpropanenitrile
• Standard InChI: InChI=1S/C9H19NO3Si/c1-5-11-14(12-6-2,13-7-3)9(4)8-10/h9H,5-7H2,1-4H3
• Standard InChI Key: DXYXZPDAEJYSJL-UHFFFAOYSA-N
• SMILES: CCO[Si](C(C)C#N)(OCC)OCC
• Canonical SMILES: CCO[Si](C(C)C#N)(OCC)OCC

Introduction

2-Triethoxysilylpropanenitrile, also known as 2-(triethoxysilyl)propiononitrile, is a chemical compound with the molecular formula C₉H₁₉NO₃Si and a molecular weight of 217.338 g/mol. It is characterized by its density of 0.963 g/cm³ and a boiling point of 225.2°C at 760 mmHg. This compound is of interest in various fields due to its unique properties, which make it suitable for applications in materials science and surface modification.

Applications and Research Findings

2-Triethoxysilylpropanenitrile is primarily used as a precursor in the synthesis of materials with tailored properties. Its applications include:

• Surface Modification: It can be used to enhance the adhesion between different materials by forming strong covalent bonds with surfaces, similar to other silane coupling agents.

• Sol-Gel Processes: The compound participates in sol-gel reactions to create materials with specific functionalities, such as silica-based coatings and composites.

• Materials Science: It is utilized in the development of advanced materials, including mesoporous organosilicas and ultrafiltration membranes, where its nitrile group can be further functionalized.

Safety and Handling

While specific safety data sheets (SDS) for 2-triethoxysilylpropanenitrile are not readily available, handling of silane compounds generally requires caution due to their reactivity with moisture and potential toxicity. It is advisable to handle such compounds in well-ventilated areas and follow standard laboratory safety protocols.